1-(4-Methoxybenzyl)piperidin-4-amine dihydrochloride

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]piperidin-4-amine;dihydrochloride
• InChI: InChI=1S/C13H20N2O.2ClH/c1-16-13-4-2-11(3-5-13)10-15-8-6-12(14)7-9-15;;/h2-5,12H,6-10,14H2,1H3;2*1H
• InChI Key: KKRQIQMBHGWBLN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCC(CC2)N.Cl.Cl
• Molecular Formula: C13H22Cl2N2O
• Molecular Weight: 293.23 g/mol

Description

1-(4-Methoxybenzyl)piperidin-4-amine dihydrochloride, abbreviated as 4-MBP, is a synthetic compound that is used in scientific research for a variety of purposes. It is a colorless, water-soluble, and low-toxicity compound that is used in the synthesis of other compounds and in biochemical and physiological research. 4-MBP is often used as a research tool to study the effects of other compounds on biological systems, and it has been found to have several biochemical and physiological effects of its own.

Scientific Research Applications

Synthesis and Pharmacological Properties

One study explored the synthesis and structural analysis of 1‘-organylspiro[indane-1,4‘-piperidine] derivatives, including a compound with a 4-methoxybenzyl group, evaluating their affinities for various central nervous system receptors. These compounds demonstrated significant σ ligand affinity, highlighting their potential in the development of selective σ receptor ligands (Tacke et al., 2003).

Cardiotropic Activity

Another research focus is on the cardiotropic activity of compounds with structural similarities to 1-(4-Methoxybenzyl)piperidin-4-amine dihydrochloride. A study synthesized a group of 1-(methoxybenzyl)-4-{2-[(methoxybenzyl)amino]ethyl}piperazines, investigating their cardiotropic activity. The findings revealed compounds with significant antiarrhythmic activity, offering insights into the development of new therapeutic agents for cardiovascular disorders (Mokrov et al., 2019).

Antimicrobial Activities

Research into antimicrobial activities has also been a significant application area. For example, novel 1,2,4-triazole derivatives, including those modified with a 4-methoxybenzyl group, were synthesized and evaluated for antimicrobial efficacy. Some compounds exhibited good to moderate activity against tested microorganisms, underscoring the potential of these derivatives in antibacterial and antifungal drug development (Bektaş et al., 2007).

Receptor Binding Assay

The synthesis and evaluation of pyrazolo[1,5-α]pyridines, including those with a 4-methoxybenzyl substituent, for their affinity towards dopamine receptors highlight another dimension of research. These compounds were assessed for their potential as dopamine receptor ligands, contributing valuable data to the field of neuropsychopharmacology (Guca, 2014).

Conformational Analysis

Studies also delve into the conformational analysis of compounds related to "1-(4-Methoxybenzyl)piperidin-4-amine dihydrochloride," offering insights into their chemical behavior and potential interactions. This research aids in understanding the fundamental properties that govern the biological activities of these compounds (Tafazzoli et al., 2008).